(E)-2-cyano-3-(4-(4-fluorophenyl)piperazin-1-yl)-N-(furan-2-ylmethyl)acrylamide

• IUPAC Name: (E)-2-cyano-3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(furan-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C19H19FN4O2/c20-16-3-5-17(6-4-16)24-9-7-23(8-10-24)14-15(12-21)19(25)22-13-18-2-1-11-26-18/h1-6,11,14H,7-10,13H2,(H,22,25)/b15-14+
• InChI Key: CPDLNDSAFWAYEE-CCEZHUSRSA-N
• Canonical SMILES: C1CN(CCN1C=C(C#N)C(=O)NCC2=CC=CO2)C3=CC=C(C=C3)F
• Isomeric SMILES: C1CN(CCN1/C=C(\C#N)/C(=O)NCC2=CC=CO2)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN4O2
• Molecular Weight: 354.4 g/mol
• CAS No.: 885181-68-0

Description

(E)-2-cyano-3-(4-(4-fluorophenyl)piperazin-1-yl)-N-(furan-2-ylmethyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various applications. This compound is a type of acrylamide that contains a piperazine ring and a furan ring, making it a unique and interesting molecule to study.

Scientific Research Applications

Neuroinflammation Imaging

One significant application of related compounds involves positron emission tomography (PET) imaging for neuroinflammation, which is crucial for understanding neurodegenerative diseases like Alzheimer’s disease (AD). A study developed a fluorine-18 labeled ligand, targeting the colony-stimulating factor 1 receptor (CSF1R) for PET imaging. This receptor is key for neuroinflammation imaging, and the developed compound showed promise as a radioligand for CSF1R, with potential applications in diagnosing and studying neurodegenerative diseases (Lee et al., 2022).

Organic Synthesis and Enantioselective Reduction

The compound has also been used in organic synthesis, specifically in the enantioselective ene-reduction of E-2-cyano-3-(furan-2-yl) acrylamide by marine and terrestrial fungi. This process yields products with a CN-bearing stereogenic center, highlighting the compound's role in producing enantiomerically enriched materials, which are valuable in medicinal chemistry and drug development (Jimenez et al., 2019).

Pharmacological Evaluation

Furthermore, derivatives of this compound have been synthesized and evaluated for their pharmacological properties, such as antidepressant and antianxiety activities. This includes the development of novel derivatives with varying substituents, showing significant activity in behavioral models. Such studies are foundational for the discovery and development of new therapeutic agents (Kumar et al., 2017).